Cas no 554453-81-5 (5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone)

5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone structure
554453-81-5 structure
Product Name:5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone
CAS No:554453-81-5
MF:C11H10N2O2
MW:202.209302425385
CID:5734546
PubChem ID:130034614
Update Time:2023-11-02

5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Hydroxyphenyl)-1-methyl-2(1H)-pyrimidinone
    • 554453-81-5
    • DTXSID801243752
    • Inchi: 1S/C11H10N2O2/c1-13-7-9(6-12-11(13)15)8-2-4-10(14)5-3-8/h2-7,14H,1H3
    • InChI Key: NUKGZWIGCLCYRF-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C=NC(N(C)C=1)=O

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.9Ų
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